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Compound of Interest

Compound Name: (E)-3-Undecene

Cat. No.: B091121 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
(E)-3-Undecene is a long-chain unsaturated hydrocarbon with potential applications in various

research fields, including antimicrobial drug development and chemical ecology. This technical

guide provides a comprehensive overview of its chemical properties, potential biological

activities, and detailed experimental protocols for its synthesis and analysis. While direct

research on (E)-3-Undecene is limited, this document extrapolates from studies on structurally

related compounds to propose potential mechanisms of action and guide future research

endeavors.

Chemical and Physical Properties
(E)-3-Undecene, a monounsaturated alkene, possesses a range of physicochemical properties

that are crucial for understanding its potential biological interactions and for developing

appropriate experimental methodologies.
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Property Value Source

Molecular Formula C₁₁H₂₂ --INVALID-LINK--

Molecular Weight 154.29 g/mol --INVALID-LINK--

IUPAC Name (3E)-undec-3-ene --INVALID-LINK--

CAS Number 1002-68-2 --INVALID-LINK--

Boiling Point
191.0 to 192.0 °C at 760 mm

Hg (estimated)
--INVALID-LINK--

Flash Point 140.0 °F (59.8 °C) (estimated) --INVALID-LINK--

Water Solubility
0.4006 mg/L at 25 °C

(estimated)
--INVALID-LINK--

logP (o/w) 6.082 (estimated) --INVALID-LINK--

Appearance
Colorless to pale yellow clear

liquid (estimated)
--INVALID-LINK--

Potential Research Applications
While direct studies on (E)-3-Undecene are not abundant, research on structurally similar long-

chain unsaturated hydrocarbons suggests several promising avenues for investigation.

Antimicrobial and Antifungal Activity
Unsaturated hydrocarbons and fatty acids are known to exhibit antimicrobial and antifungal

properties.[1][2] The presence of a double bond in the aliphatic chain can disrupt the integrity of

microbial cell membranes, leading to increased fluidity and permeability.[3][4] This disruption

can inhibit essential cellular processes and ultimately lead to cell death. (E)-3-Undecene, with

its C11 backbone and a trans-double bond, is a prime candidate for investigation as a novel

antimicrobial or antifungal agent.

Pheromonal Activity
Undecene isomers have been identified as components of insect pheromones. For instance,

some insects use specific isomers of undecene for chemical communication, including alarm
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signaling and aggregation.[5][6] The specific geometry and position of the double bond are

often critical for biological activity. Therefore, (E)-3-Undecene should be investigated for its

potential role as a pheromone or a modulator of pheromonal communication in various insect

species, which could have applications in pest management.

Cytotoxicity and Anticancer Research
Some volatile hydrocarbons have demonstrated cytotoxic effects against cancer cell lines.[7][8]

The lipophilic nature of these compounds allows them to interact with cell membranes,

potentially inducing apoptosis or necrosis. The cytotoxic potential of (E)-3-Undecene against

various cancer cell lines warrants investigation to determine its efficacy and mechanism of

action.

Proposed Mechanism of Action: Membrane
Disruption
Based on the known effects of unsaturated hydrocarbons on biological membranes, a plausible

mechanism of action for the potential biological activities of (E)-3-Undecene is the disruption of

cell membrane integrity.

Caption: Proposed mechanism of (E)-3-Undecene's biological activity.

Experimental Protocols
The following sections provide detailed methodologies for the synthesis, characterization, and

biological evaluation of (E)-3-Undecene.

Synthesis of (E)-3-Undecene via Wittig Reaction
The Wittig reaction is a reliable method for the stereoselective synthesis of alkenes.[9][10][11]

This protocol describes the synthesis of (E)-3-Undecene from octanal and the appropriate

phosphonium ylide.

Caption: Workflow for the Wittig synthesis of (E)-3-Undecene.

Materials:
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Propyltriphenylphosphonium bromide

n-Butyllithium (n-BuLi) in hexanes

Octanal

Anhydrous tetrahydrofuran (THF)

Anhydrous diethyl ether

Saturated aqueous ammonium chloride (NH₄Cl)

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Hexane

Procedure:

Ylide Generation: In a flame-dried, two-necked round-bottom flask under an argon

atmosphere, suspend propyltriphenylphosphonium bromide (1.1 eq) in anhydrous THF. Cool

the suspension to 0 °C in an ice bath.

Slowly add n-butyllithium (1.0 eq) dropwise to the suspension. The solution will turn a deep

red or orange color, indicating the formation of the ylide. Stir the reaction mixture at 0 °C for

30 minutes and then at room temperature for 1 hour.

Wittig Reaction: Cool the ylide solution back to 0 °C. Add a solution of octanal (1.0 eq) in

anhydrous THF dropwise.

Allow the reaction to warm to room temperature and stir overnight.

Work-up: Quench the reaction by slowly adding saturated aqueous NH₄Cl.

Extract the aqueous layer with diethyl ether (3 x 50 mL).

Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.
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Filter the solution and concentrate the solvent under reduced pressure.

Purification: Purify the crude product by flash column chromatography on silica gel using

hexane as the eluent to obtain pure (E)-3-Undecene.

Characterization by GC-MS and NMR
5.2.1 Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is an essential technique for confirming the purity and identity of volatile compounds

like (E)-3-Undecene.[12][13]

Instrumentation:

Gas chromatograph coupled to a mass spectrometer (e.g., Agilent GC-MS system).

Capillary column suitable for hydrocarbon analysis (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm

film thickness).

GC Conditions:

Injector Temperature: 250 °C

Oven Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp at 10 °C/min to

250 °C, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Injection Mode: Split (split ratio 50:1).

Injection Volume: 1 µL.

MS Conditions:

Ion Source: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 40-400.

Source Temperature: 230 °C.
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Quadrupole Temperature: 150 °C.

5.2.2 Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are used to confirm the structure and stereochemistry of the

synthesized (E)-3-Undecene.[14]

Instrumentation:

NMR spectrometer (e.g., Bruker Avance 400 MHz).

Solvent: Deuterated chloroform (CDCl₃).

Expected ¹H NMR (400 MHz, CDCl₃) Chemical Shifts (δ, ppm):

~5.4 (m, 2H, -CH=CH-): Characteristic signals for the vinylic protons. The coupling constant

(J) between these protons will be approximately 15 Hz, confirming the E (trans)

configuration.

~2.0 (m, 4H, -CH₂-CH=CH-CH₂-): Protons allylic to the double bond.

~1.2-1.4 (m, 10H, -(CH₂)₅-): Methylene protons of the alkyl chain.

~0.9 (t, 6H, CH₃-): Terminal methyl protons.

Expected ¹³C NMR (100 MHz, CDCl₃) Chemical Shifts (δ, ppm):

~130-132: Vinylic carbons (-CH=CH-).

~32-35: Allylic carbons (-CH₂-CH=).

~22-32: Other methylene carbons in the alkyl chain.

~14: Terminal methyl carbons.

In Vitro Antimicrobial and Antifungal Activity Assays
This protocol outlines a method to assess the antimicrobial and antifungal activity of (E)-3-
Undecene using a broth microdilution assay to determine the Minimum Inhibitory
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Concentration (MIC).[15]

Materials:

(E)-3-Undecene

Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

Fungal strains (e.g., Candida albicans, Aspergillus niger)

Appropriate broth media (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

96-well microtiter plates

Dimethyl sulfoxide (DMSO)

Positive control antibiotics/antifungals (e.g., ampicillin, fluconazole)

Procedure:

Preparation of Stock Solution: Prepare a stock solution of (E)-3-Undecene in DMSO.

Serial Dilutions: Perform two-fold serial dilutions of the (E)-3-Undecene stock solution in the

appropriate broth medium in a 96-well plate.

Inoculum Preparation: Prepare a standardized inoculum of the microbial suspension to a

final concentration of approximately 5 x 10⁵ CFU/mL for bacteria or 0.5-2.5 x 10³ CFU/mL for

fungi.

Inoculation: Add the microbial inoculum to each well of the microtiter plate.

Controls: Include a positive control (microbes with a known antimicrobial agent), a negative

control (microbes with medium and DMSO), and a sterility control (medium only).

Incubation: Incubate the plates at the optimal temperature for the respective microorganism

(e.g., 37 °C for bacteria, 30 °C for fungi) for 24-48 hours.
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Determination of MIC: The MIC is the lowest concentration of (E)-3-Undecene that visibly

inhibits microbial growth.

In Vitro Cytotoxicity Assay
The MTT assay is a colorimetric assay for assessing cell metabolic activity and can be used to

determine the cytotoxicity of (E)-3-Undecene on cancer cell lines.[16]

Materials:

Human cancer cell lines (e.g., HeLa, MCF-7)

Complete cell culture medium (e.g., DMEM with 10% FBS)

(E)-3-Undecene

DMSO

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

96-well cell culture plates

Procedure:

Cell Seeding: Seed the cancer cells in a 96-well plate at a suitable density and allow them to

adhere overnight.

Treatment: Prepare serial dilutions of (E)-3-Undecene in complete medium (with a final

DMSO concentration not exceeding 0.5%). Replace the medium in the wells with the

prepared dilutions.

Incubation: Incubate the plate for 24, 48, or 72 hours at 37 °C in a humidified CO₂ incubator.

MTT Addition: Add MTT solution to each well and incubate for 2-4 hours.

Solubilization: Remove the medium and add the solubilization buffer to dissolve the

formazan crystals.
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Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a

microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the untreated control and

determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Conclusion
(E)-3-Undecene represents a promising, yet underexplored, molecule with potential

applications in antimicrobial and anticancer research, as well as in the field of chemical

ecology. The protocols and information provided in this technical guide are intended to serve as

a foundation for researchers to initiate and advance the study of this compound. Further

investigation is warranted to fully elucidate its biological activities and mechanisms of action,

which could lead to the development of novel therapeutic agents or pest management

strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://pubmed.ncbi.nlm.nih.gov/26487894/
https://pubmed.ncbi.nlm.nih.gov/26487894/
https://web.mnstate.edu/jasperse/chem365/wittig.doc.pdf
https://people.chem.umass.edu/mcdaniel/CHEM-268/Experiments/Synthesis-of-an-Alkene-via-the-Wittig-Reaction.pdf
https://en.wikipedia.org/wiki/Wittig_reaction
https://www.researchgate.net/publication/383812124_Protocol_for_aerial_trapping_and_analyses_of_candidate_pheromone_compounds_released_by_moths_via_gas_chromatography-mass_spectrometry
https://www.biorxiv.org/content/10.1101/2024.12.01.626223v2.full-text
https://www.rsc.org/suppdata/cc/c3/c3cc45611k/c3cc45611k.pdf
https://www.frontiersin.org/journals/molecular-biosciences/articles/10.3389/fmolb.2024.1499104/full
https://www.frontiersin.org/journals/molecular-biosciences/articles/10.3389/fmolb.2024.1499104/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC4584456/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4584456/
https://www.benchchem.com/product/b091121#potential-research-applications-of-e-3-undecene
https://www.benchchem.com/product/b091121#potential-research-applications-of-e-3-undecene
https://www.benchchem.com/product/b091121#potential-research-applications-of-e-3-undecene
https://www.benchchem.com/product/b091121#potential-research-applications-of-e-3-undecene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b091121?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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